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Compound of Interest

Compound Name: GSK-LSD1 Dihydrochloride

Cat. No.: B1192839

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the handling and use of GSK-LSD1
dihydrochloride. Below you will find troubleshooting guides and frequently asked questions to
ensure the successful application of this potent and selective LSD1 inhibitor in your
experiments.

Summary of Quantitative Data

For quick reference, the following table summarizes the solubility and storage information for
GSK-LSD1 dihydrochloride.
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Parameter Solvent/Condition Value Source
. Up to 100 mM
Solubility Water R&D Systems[1]
(approx. 28.9 mg/mL)
Water 20 mg/mL Sigma-Aldrich
Water 57 mg/mL MedchemExpress[2]
Approximately 10 )
PBS (pH 7.2) Cayman Chemical[3]
mg/mL
Up to 100 mM
DMSO R&D Systems[1]
(approx. 28.9 mg/mL)
Approximately 25 )
DMSO Cayman Chemical[3]
mg/mL
DMSO > 62.5 mg/mL MedchemExpress[4]
Approximately 0.1 ]
Ethanol Cayman Chemical[3]

mg/mL

Dimethyl Formamide

Approximately 1
mg/mL

Cayman Chemical[3]

Storage (Solid)

-20°C

> 4 years

Cayman Chemical[3]

Recommended by

+4°C ] R&D Systems[1]
some suppliers
Recommended by ) )
2-8°C . Sigma-Aldrich
some suppliers
Storage (Stock in _
-80°C 1 year Selleck Chemicals[2]
DMSO)
-20°C 1 month Selleck Chemicals[2]
>90% parent
Aqueous Stability PBS compound remaining PMC - NIH[5]

after 6 days at 37°C

Aqueous Solution

Not recommended for

storage for more than

Cayman Chemical[3]
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Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of GSK-LSD1
dihydrochloride?

Al: Dimethyl sulfoxide (DMSOQ) is the most commonly recommended solvent for preparing
high-concentration stock solutions of GSK-LSD1 dihydrochloride.[1][3][4] It is soluble up to at
least 62.5 mg/mL in DMSO.[4] For experiments where organic solvents are not suitable, water
can be used, with reported solubility up to 100 mM.[1]

Q2: How should I store the solid compound and my stock solutions?

A2: The solid, crystalline form of GSK-LSD1 dihydrochloride should be stored at -20°C for
long-term stability (= 4 years).[3] Stock solutions prepared in DMSO can be stored at -80°C for
up to a year or at -20°C for up to one month.[2] It is advisable to aliquot stock solutions to avoid
repeated freeze-thaw cycles.

Q3: Can | prepare and store aqueous solutions of GSK-LSD1 dihydrochloride?

A3: While GSK-LSD1 dihydrochloride is soluble in aqueous buffers like PBS (approximately
10 mg/mL at pH 7.2), it is recommended to prepare these solutions fresh for each experiment.
[3] Some sources advise against storing aqueous solutions for more than a single day.[3]
However, one study has shown it to be stable in PBS for up to 6 days at 37°C.[5] If storage is
necessary, it should be short-term and the solution's integrity should be verified.

Q4: Is GSK-LSD1 dihydrochloride compatible with common cell culture media?

A4: Yes, GSK-LSD1 is routinely used in cell culture experiments.[2][3][6] To prepare your
working solution, further dilute your high-concentration stock solution (e.g., in DMSO) into your
cell culture medium. Ensure the final concentration of the organic solvent is insignificant, as it
may have physiological effects at low concentrations.[3]
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Issue 1: | am observing precipitation when | dilute my DMSO stock solution into an aqueous

buffer.

e Question: Why is my compound precipitating, and what can | do to prevent it?

e Answer: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common

issue for many small molecules. This can happen if the final concentration in the aqueous

buffer exceeds the compound's solubility limit in that specific buffer.

o Troubleshooting Steps:

Check Solubility Limits: Ensure your final concentration does not exceed the known
solubility in aqueous buffers (e.g., ~10 mg/mL in PBS).[3]

Increase Final Volume: Dilute your stock solution into a larger volume of the agqueous
buffer.

Vortex During Dilution: Add the stock solution dropwise to the agueous buffer while
vortexing to ensure rapid mixing and prevent localized high concentrations that can lead
to precipitation.

Consider a Different Buffer: Although reported to be soluble in PBS, compatibility with all
buffer components is not guaranteed. Consider testing solubility in alternative buffers
(e.g., HEPES, Tris).

Issue 2: | am seeing inconsistent results or a loss of activity in my experiments.

e Question: Could my GSK-LSD1 be degrading? How can | ensure its stability?

o Answer: While GSK-LSD1 is relatively stable, improper storage or handling can lead to

degradation.

o Troubleshooting Steps:

Proper Storage: Ensure the solid compound and stock solutions are stored at the
recommended temperatures (-20°C for solid, -80°C for DMSO stocks).[2][3] Avoid
repeated freeze-thaw cycles by preparing aliquots.
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» Fresh Aqueous Solutions: Prepare aqueous working solutions fresh for each
experiment.[3] Do not store them for extended periods unless you have validated their
stability.

» pH of Buffer: The stability of small molecules can be pH-dependent. GSK-LSD1
dihydrochloride is soluble in PBS at pH 7.2.[3] Significant deviations from neutral pH
could potentially affect stability, although specific data on this is limited.

» Purity Check: If you suspect degradation, you may need to verify the purity of your
compound using analytical methods like HPLC.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

» Weigh the Compound: Accurately weigh out the desired amount of GSK-LSD1
dihydrochloride (Molecular Weight: 289.24 g/mol ).[1] For example, to make 1 mL of a 10
mM solution, you would need 2.89 mg.

e Add Solvent: Add the calculated volume of high-purity, anhydrous DMSO to the solid
compound.

o Dissolve: Vortex or sonicate briefly until the solid is completely dissolved.
» Store: Store the stock solution in small aliquots at -80°C.
Protocol 2: Buffer Compatibility Test

This protocol can be used to assess the solubility and short-term stability of GSK-LSD1
dihydrochloride in a buffer of your choice.

o Prepare Supersaturated Solution: Prepare a high-concentration solution of GSK-LSDL1 in
your test buffer (e.qg., 2-fold higher than your intended final concentration).

o Equilibrate: Gently agitate the solution at room temperature for 1-2 hours to ensure
maximum dissolution.
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o Centrifuge: Centrifuge the solution at high speed (e.g., >10,000 x g) for 10-15 minutes to
pellet any undissolved compound.

o Measure Concentration: Carefully collect the supernatant and measure the concentration of
the dissolved GSK-LSD1 using a suitable analytical method, such as UV-Vis
spectrophotometry (Amax: 211 nm) or HPLC.[3] This will give you the saturation solubility in
your test buffer.

o Assess Stability (Optional): To assess short-term stability, incubate the clarified solution at
your experimental temperature (e.g., 37°C) and re-measure the concentration at different
time points (e.g., 0, 2, 4, 8, 24 hours). A significant decrease in concentration may indicate
precipitation or degradation.

Visualizations

Stock Solution Preparation ‘Working Solution Preparation

Weigh GSK-LSD1 Add Anhydrous Vortex/Sonicate to Aliquot & Store Loy Thaw Stock Dilute in Aqueous Use Immediately in
(Solid) DMSO Dissolve at -80°C Aliquot Buffer/Media Experiment

Click to download full resolution via product page

Caption: Experimental workflow for preparing GSK-LSD1 solutions.
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Caption: Simplified LSD1 signaling pathway and point of inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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